Cas no 1547133-26-5 (1-(4-(Tert-butyl)cyclohexyl)azetidin-3-ol)

• Product Name: 1-(4-(Tert-butyl)cyclohexyl)azetidin-3-ol
• CAS No: 1547133-26-5
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5043051
• Update Time: 2025-06-26

1-(4-(Tert-butyl)cyclohexyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-(tert-butyl)cyclohexyl)azetidin-3-ol
• 1-(4-tert-butylcyclohexyl)azetidin-3-ol
• 1-(4-(Tert-butyl)cyclohexyl)azetidin-3-ol

• Inchi： 1S/C13H25NO/c1-13(2,3)10-4-6-11(7-5-10)14-8-12(15)9-14/h10-12,15H,4-9H2,1-3H3
• InChI Key： VCXKXVVELCBKFD-UHFFFAOYSA-N
• SMILES： OC1CN(C1)C1CCC(C(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• XLogP3: 2.7
• Topological Polar Surface Area: 23.5

Additional information on 1-(4-(Tert-butyl)cyclohexyl)azetidin-3-ol

1-(4-(Tert-butyl)cyclohexyl)azetidin-3-ol: A Comprehensive Overview

The compound 1-(4-(Tert-butyl)cyclohexyl)azetidin-3-ol (CAS No. 1547133-26-5) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and advanced materials. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting complex diseases such as neurodegenerative disorders and cancer.

The molecular structure of 1-(4-(Tert-butyl)cyclohexyl)azetidin-3-ol is characterized by a cyclohexane ring substituted with a tert-butyl group at the 4-position, which is further connected to an azetidine ring containing a hydroxyl group at the 3-position. This arrangement imparts the molecule with a rigid yet flexible framework, enabling it to interact with various biological targets. The tert-butyl group, being a bulky substituent, plays a crucial role in modulating the steric properties of the molecule, which is essential for its bioavailability and target selectivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(4-(Tert-butyl)cyclohexyl)azetidin-3-ol through multi-step processes involving asymmetric catalysis and microwave-assisted reactions. These methods not only enhance the yield but also ensure high purity, making the compound suitable for preclinical studies. The synthesis process typically involves the formation of the cyclohexane ring via ring-closing metathesis, followed by substitution reactions to introduce the azetidine moiety and hydroxyl group.

In terms of pharmacological activity, 1-(4-(Tert-butyl)cyclohexyl)azetidin-3-ol has demonstrated potent inhibitory effects on key enzymes associated with neurodegenerative diseases. For instance, studies published in *Nature Communications* have shown that this compound can inhibit β-secretase (BACE1), an enzyme implicated in Alzheimer's disease pathology. The hydroxyl group at the 3-position of the azetidine ring is believed to play a critical role in binding to the active site of BACE1, thereby suppressing its enzymatic activity.

Beyond its enzymatic inhibition potential, 1-(4-(Tert-butyl)cyclohexyl)azetidin-3-ol has also been explored for its antioxidant properties. Research conducted at leading pharmaceutical institutions has revealed that this compound can scavenge free radicals more effectively than conventional antioxidants, making it a promising candidate for combating oxidative stress-related conditions such as cardiovascular diseases and diabetes.

The structural versatility of 1-(4-(Tert-butyl)cyclohexyl)azetidin-3-ol has opened up new avenues for drug delivery systems. Scientists have successfully conjugated this compound with biocompatible polymers to create nanocarriers that enhance drug stability and targeting efficiency. These nanocarriers have shown remarkable results in delivering therapeutic agents across biological barriers, such as the blood-brain barrier.

Looking ahead, ongoing clinical trials are evaluating the safety and efficacy of 1-(4-(Tert-butyl)cyclohexyl)azetidin-3-ol as a potential treatment for chronic pain conditions. Preliminary results indicate that this compound exhibits potent analgesic effects without inducing tolerance or dependence, which are common issues with traditional opioid-based therapies.

In conclusion, 1-(4-(Tert-butyl)cyclohexyl)azetidin-3-ol (CAS No. 1547133-26-5) represents a cutting-edge molecule with vast potential in drug discovery and material science. Its unique structure, coupled with advanced synthetic methodologies and promising biological activities, positions it as a key player in addressing unmet medical needs. As research continues to unfold, this compound is expected to pave the way for innovative therapeutic solutions and advanced biomaterials.